Cas no 7774-34-7 (Calcium chloride hexahydrate)

• Product Name: Calcium chloride hexahydrate
• CAS No: 7774-34-7
• MF: CaCl₂^.₆H₂O
• MW: 219.075678825378
• MDL: MFCD00149616
• CID: 47780
• PubChem ID: 24868038
• Update Time: 2025-09-02

Calcium chloride hexahydrate Chemical and Physical Properties

Names and Identifiers

• Calcium chloride hexahydrate
• calciumdichloridehexahydrate
• CALCII CHLORIDUM HEXAHYDRICUM
• CALCIUM (II) CHLORIDE, HYDROUS
• CALCIUM CHLORIDE, HYDRATED
• CALCIUM CHLORIDE 6-HYDRATE
• CALCIUM CHLORIDE 6H2O
• CalciuM chloride hexahydrate, extra pure
• Calcium chloride hexahydrate, for analysis
• r (metals basis)
• Calcium Chloride Hydrate, Puratronic (Metals Basis)
• Antarcticite
• Calsium dichloride hexahydrate
• CALCIUM CHLORIDE-6-HYDRATE (MAX. 0,0001 % AL), EXTRA PURE, D
• Calcium Chloride 99.99%
• CalciuM chloride hexahydrate, extra pure 1KG

• MDL： MFCD00149616
• Inchi： 1S/Ca.2ClH.6H2O/h;2*1H;6*1H2/q+2;;;;;;;;/p-2
• InChI Key： QHFQAJHNDKBRBO-UHFFFAOYSA-L
• SMILES： [Ca+2].[Cl-].[Cl-].[H]O[H].[H]O[H].[H]O[H].[H]O[H].[H]O[H].[H]O[H]

Computed Properties

• Exact Mass: 217.96400
• Monoisotopic Mass: 217.963685
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6

Experimental Properties

• Color/Form: Colorless columnar crystals belong to hexagonal crystal system. Strong deliquescence
• Density: 1.71 g/mL at 25 °C(lit.)
• Melting Point: 30 °C
• Boiling Point: No data available
• Flash Point: No data available
• PH: 5.0-7.0 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 5360 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with water, zinc, strong acids, methyl vinyl ether, bromine trifluoride, boron oxides.
• PSA: 55.38000
• LogP: -6.37780
• Merck: 14,1659
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available
• Solubility: 5360 g/L (20 ºC)

Calcium chloride hexahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P280-P305+P351+P338-P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： S26-S24-S22
• RTECS：EV9830000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36
• Safety Term：S22;S24
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds